Cas no 623148-01-6 (Phenol, 4-bromo-2,6-difluoro-, acetate)
623148-01-6 structure
Product Name:Phenol, 4-bromo-2,6-difluoro-, acetate
CAS No:623148-01-6
MF:C8H5BrF2O2
MW:251.024908781052
CID:4074211
PubChem ID:69244389
Update Time:2025-04-22
Phenol, 4-bromo-2,6-difluoro-, acetate Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-bromo-2,6-difluoro-, acetate
- 4-Bromo-2,6-difluorophenyl acetate
- 623148-01-6
- SCHEMBL4928416
-
- Inchi: 1S/C8H5BrF2O2/c1-4(12)13-8-6(10)2-5(9)3-7(8)11/h2-3H,1H3
- InChI Key: RRTOWBGIFRFPFK-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)F)OC(C)=O)F
Computed Properties
- Exact Mass: 249.94410Da
- Monoisotopic Mass: 249.94410Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 26.3Ų
Phenol, 4-bromo-2,6-difluoro-, acetate Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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